Cas no 857758-88-4 (3,6-Dibromo-quinolin-4-ol-)
3,6-Dibromo-quinolin-4-ol is a brominated quinoline derivative with notable applications in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate for constructing complex heterocyclic compounds, owing to the reactivity of its bromine substituents and hydroxyl group. The compound's structural features facilitate selective functionalization, making it valuable for developing bioactive molecules, particularly in medicinal chemistry. Additionally, its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers favor 3,6-Dibromo-quinolin-4-ol for its utility in cross-coupling reactions and as a precursor for fluorescent or biologically active quinoline-based scaffolds.
3,6-Dibromo-quinolin-4-ol- structure
Product Name:3,6-Dibromo-quinolin-4-ol-
CAS No:857758-88-4
MF:C9H5Br2NO
MW:302.950100660324
CID:717779
Update Time:2025-05-28
3,6-Dibromo-quinolin-4-ol- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinol,3,6-dibromo-
- 3,6-dibromo-1H-quinolin-4-one
- 3,6-dibromo-4-Quinolinol
- 3,6-Dibrom-chinolin-4-ol
- 3,6-Dibromo-4-hydroxyquinoline
- 3,6-dibromo-quinolin-4-ol
- 4-Quinolinol,3,6-dibromo
- 4-Quinolinol, 3,6-dibromo-
- 3,6-Dibromo-quinolin-4-ol-
-
- Inchi: 1S/C9H5Br2NO/c10-5-1-2-8-6(3-5)9(13)7(11)4-12-8/h1-4H,(H,12,13)
- InChI Key: OMKUVZZMSAFTLL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Br)=CC=2)C(O)=C(Br)C=1
Computed Properties
- Exact Mass: 300.87400
- Monoisotopic Mass: 300.873789
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 2.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 362.9±37.0 °C at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.738
- PSA: 33.12000
- LogP: 3.46540
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- pka: 1.21±0.50(Predicted)
3,6-Dibromo-quinolin-4-ol- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,6-Dibromo-quinolin-4-ol- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D625020-50mg |
3,6-Dibromo-quinolin-4-ol- |
857758-88-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D625020-100mg |
3,6-Dibromo-quinolin-4-ol- |
857758-88-4 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D625020-500mg |
3,6-Dibromo-quinolin-4-ol- |
857758-88-4 | 500mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539335-1g |
3,6-Dibromoquinolin-4-ol |
857758-88-4 | 98% | 1g |
¥3264.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539335-5g |
3,6-Dibromoquinolin-4-ol |
857758-88-4 | 98% | 5g |
¥9467.00 | 2024-07-28 |
3,6-Dibromo-quinolin-4-ol- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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